Cas no 917772-69-1 (3-Bromo-5-(prop-1-yn-1-yl)pyridine)

3-Bromo-5-(prop-1-yn-1-yl)pyridine structure

917772-69-1 structure

Product Name:3-Bromo-5-(prop-1-yn-1-yl)pyridine

CAS No:917772-69-1

Molecular Formula:C₈H₆BrN

Molecular Weight:196.043941020966

MDL:MFCD17677177

CID:784647

PubChem ID:57466596

3-Bromo-5-(prop-1-yn-1-yl)pyridine Properties

Names and Identifiers

- 3-Bromo-5-(prop-1-yn-1-yl)pyridine
- 3-bromo-5-(prop-1-ynyl)pyridine
- 3-bromo-5-prop-1-ynylpyridine
- 3-Bromo-5-prop-1-ynyl-pyridine
- Pyridine, 3-bromo-5-(1-propyn-1-yl)-
- 3-Bromo-5-(1-propyn-1-yl)pyridine (ACI)
- MFCD17677177
- AMY1255
- DTXSID70726720
- WS-01575
- SCHEMBL931245
- J-511973
- A860234
- CS-0210816
- NHJSCWUFKMMXII-UHFFFAOYSA-N
- AKOS016006159
- A1-08122
- 917772-69-1
- F13546
- 3-Bromo-5-(propyn-1-yl)pyridine
- DB-366183
- +Expand
- MDL： MFCD17677177
- InChIKey： NHJSCWUFKMMXII-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrN/c1-2-3-7-4-8(9)6-10-5-7/h4-6H,1H3
- SMILES： BrC1=CN=CC(C#CC)=C1

Computed Properties

Exact Mass: 194.96800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 194.96836g/mol
Heavy Atom Count: 10
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 12.9Å²

Experimental Properties

LogP: 2.21550
PSA: 12.89000
Boiling Point: 258℃
Flash Point: 110℃
Density: 1.52

3-Bromo-5-(prop-1-yn-1-yl)pyridine Security Information

3-Bromo-5-(prop-1-yn-1-yl)pyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-5-(prop-1-yn-1-yl)pyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GV6D-250mg	3-bromo-5-(prop-1-ynyl)pyridine	917772-69-1	95%	250mg	$244.00	2024-04-20
A2B Chem LLC	AH86101-250mg	3-Bromo-5-(prop-1-ynyl)pyridine	917772-69-1	95%	250mg	$213.00	2024-07-18
Aaron	AR00GVEP-250mg	3-bromo-5-(prop-1-ynyl)pyridine	917772-69-1	95%	250mg	$115.00	2024-07-18
abcr	AB463033-250 mg	3-Bromo-5-(prop-1-ynyl)pyridine	917772-69-1		250MG	€306.50
Alichem	A029181988-1g	3-Bromo-5-(prop-1-yn-1-yl)pyridine	917772-69-1	95%	1g	$342.26	2023-08-31
Ambeed	A517380-5g	3-Bromo-5-(prop-1-yn-1-yl)pyridine	917772-69-1	98+%	5g	$746.0	2024-08-02
Chemenu	CM126375-1g	3-bromo-5-(prop-1-yn-1-yl)pyridine	917772-69-1	95%	1g	$294	2021-08-05
Crysdot LLC	CD11016426-1g	3-Bromo-5-(prop-1-yn-1-yl)pyridine	917772-69-1	95+%	1g	$314	2024-07-19
eNovation Chemicals LLC	Y0979557-5g	3-bromo-5-(prop-1-ynyl)pyridine	917772-69-1	95%	5g	$1150	2022-10-16
Fluorochem	230430-250mg	3-Bromo-5-(prop-1-yn-1-yl)pyridine	917772-69-1	95%	250mg	￡212.00	2022-02-28

3-Bromo-5-(prop-1-yn-1-yl)pyridine Synthesis

Synthetic Circuit 1

6224-91-5

625-92-3

917772-69-1

Reaction Conditions

1.1 Reagents: Triethylamine , Tetrabutylammonium fluoride Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 h, rt; 3 h, rt

Reference

: Discovery of an Orally Available, Brain Penetrant BACE1 Inhibitor That Affords Robust CNS Aβ Reduction

Stamford, Andrew W.; Scott, Jack D.; Li, Sarah W.; Babu, Suresh; Tadesse, Dawit; et al, ACS Medicinal Chemistry Letters, 2012, 3(11), 897-902

Synthetic Circuit 2

625-92-3

74-99-7

917772-69-1

1822984-25-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide Solvents: Dimethylacetamide ; 10 min, 2 bar, 160 °C; 160 °C → rt; 10 min, 160 °C

Reference

: Development of a Continuous-Flow Sonogashira Cross-Coupling Protocol using Propyne Gas under Process Intensified Conditions

Znidar, Desiree; Hone, Christopher A.; Inglesby, Phillip; Boyd, Alistair; Kappe, C. Oliver, Organic Process Research & Development, 2017, 21(6), 878-884

3-Bromo-5-(prop-1-yn-1-yl)pyridine Raw materials

3-Bromo-5-(prop-1-yn-1-yl)pyridine Preparation Products

3-Bromo-5-(prop-1-yn-1-yl)pyridine Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:917772-69-1)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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917772-69-1 (3-Bromo-5-(prop-1-yn-1-yl)pyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:917772-69-1)3-Bromo-5-(prop-1-yn-1-yl)pyridine

Purity:99%

Quantity:5g

Price($):671.0